Cas no 1805347-87-8 (6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol)

6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with hydroxymethyl and difluoromethyl functional groups. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both bromine and difluoromethyl groups enhances its reactivity in cross-coupling reactions, while the hydroxymethyl moiety offers further derivatization potential. This compound is particularly useful in medicinal chemistry for constructing fluorinated analogs, leveraging the metabolic stability and lipophilicity imparted by the difluoromethyl group. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol structure
1805347-87-8 structure
Product Name:6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol
CAS No:1805347-87-8
MF:C7H6BrF2NO2
MW:254.028848171234
CID:4915077
Update Time:2025-06-11

6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol
    • Inchi: 1S/C7H6BrF2NO2/c8-5-1-4(13)3(2-12)6(11-5)7(9)10/h1,7,12H,2H2,(H,11,13)
    • InChI Key: LPCWWHFNFVFNTG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(CO)=C(C(F)F)N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 299
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.3

6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024007181-500mg
6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol
1805347-87-8 97%
500mg
$940.80 2022-04-01
Alichem
A024007181-1g
6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol
1805347-87-8 97%
1g
$1,848.00 2022-04-01

6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol Related Literature

Additional information on 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol

Introduction to 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1805347-87-8)

6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1805347-87-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a bromine atom, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its distinct chemical properties and biological profile.

The bromine atom in the structure of 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol plays a crucial role in modulating its reactivity and selectivity. Brominated compounds are often used as intermediates in the synthesis of various pharmaceuticals and agrochemicals due to their ability to undergo substitution and elimination reactions. The presence of the bromine atom can also influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

The difluoromethyl group is another key feature of this compound. Fluorinated molecules are known for their enhanced lipophilicity, which can improve the pharmacokinetic properties of drugs. The difluoromethyl group, in particular, has been shown to enhance the potency and selectivity of various bioactive compounds. This group can also affect the electronic properties of the molecule, influencing its interactions with biological targets.

The hydroxyl group in 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions. Hydroxyl groups are often involved in the formation of hydrogen bonds with biomolecules, which can enhance the binding affinity and specificity of drugs. Additionally, the hydroxyl group can be readily modified through various chemical reactions, such as esterification or etherification, allowing for further optimization of the compound's properties.

Recent research has focused on exploring the biological activities of 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The compound was found to selectively inhibit the activity of certain kinases, which are key enzymes involved in cancer progression.

In addition to its anti-cancer potential, 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Research has demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol may have therapeutic applications in treating inflammatory conditions.

The pharmacokinetic properties of 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol have also been studied extensively. Pharmacokinetic data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have shown that 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 6-Bromo-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1805347-87-8) is a promising compound with potential applications in both anti-cancer and anti-inflammatory therapies. Its unique structural features, including the bromine atom, difluoromethyl group, and hydroxyl group, contribute to its favorable biological activities and pharmacokinetic properties. Ongoing research continues to explore the full potential of this compound, with the aim of developing it into a viable therapeutic agent for various diseases.

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